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Introduction

DKM 2-93 is a covalent inhibitor of the Ubiquitin-like Modifier Activating Enzyme 5 (UBA5S), a
critical E1 activating enzyme in the UFMylation pathway.[1][2][3][4] The UFMylation pathway is
increasingly recognized for its role in various cellular processes, and its dysregulation has been
implicated in diseases such as cancer.[5][6] DKM 2-93 was identified through a
chemoproteomic screening of a covalent fragment library and has demonstrated efficacy in
impairing pancreatic cancer cell survival and in vivo tumor growth by covalently modifying the
catalytic cysteine (Cys250) of UBAS.[2][3][4][5] These characteristics make DKM 2-93 a
valuable tool compound for studying the UFMylation pathway and a starting point for the
development of novel therapeutics targeting UBAS.

This document provides detailed protocols for utilizing DKM 2-93 in high-throughput screening
(HTS) campaigns to identify novel UBAS inhibitors. It includes a primary biochemical HTS
assay, a secondary validation assay, and a cell-based assay for assessing the biological
activity of identified compounds.

Quantitative Data Summary

The following table summarizes the reported in vitro and in vivo activity of DKM 2-93.
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Parameter Cell Line | Assay Value Reference

UBAS activity
IC50 o 430 uM [21[31[7]
inhibition

AMP-Glo™ UBAS5
IC50 547 pM 8]
assay

PaCa2 pancreatic
EC50 ) 90 uM [1][2]13]
cancer cell survival

Pancl pancreatic
EC50 ] 30 uM [1112][3]
cancer cell survival

] ] PaCa2 tumor 50 mg/kg, i.p., once
In vivo efficacy [2][3]
xenograft per day

Signaling Pathway

The UFMylation pathway is a post-translational modification system analogous to
ubiquitination. It involves a three-step enzymatic cascade initiated by the E1 activating enzyme
UBAS.
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UFMylation Signaling Pathway
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High-Throughput Screening Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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